1,2,4,5-Tetrachlorobenzene

• CAS No.: 95-94-3
• Product Name: 1,2,4,5-Tetrachlorobenzene
• Molecular Formula: C6H2Cl4
• Molecular Weight: 215.9 g/mol
• IUPAC Name: 1,2,4,5-tetrachlorobenzene
• Standard InChI: InChI=1S/C6H2Cl4/c7-3-1-4(8)6(10)2-5(3)9/h1-2H
• Standard InChIKey: JHBKHLUZVFWLAG-UHFFFAOYSA-N
• SMILES: C1=C(C(=CC(=C1Cl)Cl)Cl)Cl
• Canonical SMILES: C1=C(C(=CC(=C1Cl)Cl)Cl)Cl
• Boiling Point: 464 to 475 °F at 760 mm Hg (NTP, 1992); 244.5 °C; 243-246 °C
• Colorform: COLORLESS SUBLIMABLE NEEDLES
• Density: 1.858 at 70 °F (NTP, 1992); 1.833 kg/l; 1.83 g/cm³
• Flash Point: 311 °F (NTP, 1992); 311 °F (155 °C) (closed cup); 155 °C c.c.
• Melting Point: 280 to 284 °F (NTP, 1992); 139.5 °C; 139-140 °C
• Physical Description: 1,2,4,5-tetrachlorobenzene appears as odorless white flakes or chunky solid. (NTP, 1992); COLOURLESS CRYSTALS.
• Description: 1,2,4,5-tetrachlorobenzene appears as odorless white flakes or chunky solid. (NTP, 1992); 1,2,4,5-tetrachlorobenzene is a tetrachlorobenzene carrying chloro groups at positions 1, 2, 4 and 5.
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); 2.76e-06 M; Slightly soluble in ethanol; soluble in ether and benzene; In water, 0.595 mg/l at 25 °C.; Solubility in water, mg/l at 25 °C: 2.16
• Synonyms: NSC 27003; s-Tetrachlorobenzene
• Vapor Density: 7.4 (NTP, 1992) (Relative to Air); 7.4 (air=1); Relative vapor density (air = 1): 7.4
• Vapor Pressure: less than 0.1 mm Hg at 77 °F ; 40 mm Hg at 295° F (NTP, 1992); 0.01 mmHg; 0.0054 mm Hg at 25 °C; Vapor pressure, Pa at 25 °C: 0.7
• PubChem Compound: 7270
• Last Modified: Nov 12 2021